Cas no 2172104-17-3 (2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}oxy)acetic acid)

• Product Name: 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}oxy)acetic acid
• CAS No: 2172104-17-3
• MF: C₂₅H₂₂N₂O₆
• MW: 446.451986789703
• CID: 5966858
• PubChem ID: 165538345
• Update Time: 2025-06-12

2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}oxy)acetic acid
• 2172104-17-3
• EN300-1515829
• 2-({2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}oxy)acetic acid

• Inchi： 1S/C25H22N2O6/c28-23(27-33-15-24(29)30)13-16-6-5-7-17(12-16)26-25(31)32-14-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-12,22H,13-15H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： LCHDWGYGMVQJPG-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(CC(NOCC(=O)O)=O)=C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.14778643g/mol
• Monoisotopic Mass: 446.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}oxy)acetic acid

Comprehensive Overview of 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}oxy)acetic acid (CAS No. 2172104-17-3)

2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}oxy)acetic acid, with the CAS number 2172104-17-3, is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling controlled peptide chain elongation. Researchers and pharmaceutical developers frequently search for Fmoc-protected building blocks due to their pivotal role in drug discovery and bioconjugation applications.

The molecular structure of 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}oxy)acetic acid features a unique phenylacetamido linker and an oxyacetic acid moiety, enhancing its versatility in bioconjugation and linker chemistry. This compound is particularly valuable in the synthesis of peptide-drug conjugates (PDCs) and targeted therapeutics, which are among the hottest topics in modern oncology and precision medicine. Given the rising interest in ADC (antibody-drug conjugate) development, this compound’s role in linker design has garnered significant attention from researchers.

In recent years, the demand for high-purity Fmoc derivatives has surged, driven by advancements in automated peptide synthesizers and combinatorial chemistry. The CAS 2172104-17-3 compound is often referenced in protocols for click chemistry and bioorthogonal reactions, aligning with the growing trend of modular synthesis in drug development. Its compatibility with HATU/DIC activation and other common coupling reagents makes it a staple in laboratory settings.

From an SEO perspective, users frequently search for terms like "Fmoc-protected amino acid suppliers", "peptide linker chemistry", and "CAS 2172104-17-3 applications". This compound’s relevance extends to proteolysis-targeting chimeras (PROTACs) and degron-based therapies, which dominate current discussions in targeted protein degradation. Its structural features also make it a candidate for fluorescent labeling and diagnostic probe development.

Quality control and storage conditions are critical for 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}oxy)acetic acid. Suppliers emphasize HPLC purity validation and lyophilization stability, as these factors directly impact experimental reproducibility. The compound’s solubility in DMF and DMSO further enhances its utility in high-throughput screening (HTS) workflows. Researchers often inquire about scaling up Fmoc-based synthesis, reflecting the industrial demand for this intermediate.

In summary, CAS 2172104-17-3 represents a cornerstone in modern peptide and bioconjugate chemistry. Its applications span from cancer immunotherapy to neuroscience research, underscoring its interdisciplinary importance. As the field evolves, this compound will likely remain integral to innovations in precision medicine and next-generation biologics.